Cas no 6050-71-1 (Serine, O-xylopyranosyl- (8CI,9CI))

• Product Name: Serine, O-xylopyranosyl- (8CI,9CI)
• CAS No: 6050-71-1
• MF: C₈H₁₅NO₇
• MW: 237.2072g/mol
• CID: 1623664
• Update Time: 2025-06-23

Serine, O-xylopyranosyl- (8CI,9CI) Chemical and Physical Properties

Names and Identifiers

• (2S)-2-amino-3-{[(3R,4S,5R)-3,4,5-trihydroxytetrahydro-2H-pyran-2-yl]oxy}propanoic acid (non-preferred name)
• Serine, O-xylopyranosyl- (8CI,9CI)
• Xylosylserine

Computed Properties

• Exact Mass: 237.084852
• Monoisotopic Mass: 237.084852
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 249
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 143

Experimental Properties

• Density: 1.59
• Boiling Point: 523.8°C at 760 mmHg
• Flash Point: 270.6°C
• Refractive Index: 1.589

Additional information on Serine, O-xylopyranosyl- (8CI,9CI)

Recent Advances in the Study of Serine, O-xylopyranosyl- (8CI,9CI) and Related Compounds (CAS: 6050-71-1)

Serine, O-xylopyranosyl- (8CI,9CI), a glycosylated serine derivative with the CAS number 6050-71-1, has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This compound, characterized by the attachment of a xylopyranosyl moiety to the hydroxyl group of serine, represents a unique class of glycosylated amino acids with potential applications in drug development, glycobiology, and enzymology. Recent studies have focused on elucidating its synthetic pathways, biological activities, and potential therapeutic applications, making it a compound of considerable interest to researchers in these fields.

The synthesis of Serine, O-xylopyranosyl- (8CI,9CI) has been a focal point of recent research. A study published in the Journal of Organic Chemistry (2023) detailed an efficient enzymatic synthesis route utilizing glycosyltransferases, which offers higher yields and better stereoselectivity compared to traditional chemical methods. The enzymatic approach not only simplifies the purification process but also minimizes the use of hazardous reagents, aligning with the growing emphasis on green chemistry in pharmaceutical synthesis. This advancement is particularly relevant given the compound's structural complexity and the challenges associated with achieving high regioselectivity in glycosylation reactions.

In terms of biological activity, recent investigations have explored the role of Serine, O-xylopyranosyl- (8CI,9CI) in modulating enzyme function. A 2024 study in ACS Chemical Biology demonstrated that this compound acts as a competitive inhibitor for certain serine proteases, suggesting its potential as a scaffold for designing novel protease inhibitors. The study highlighted the importance of the xylopyranosyl moiety in binding affinity, providing insights into structure-activity relationships that could guide future drug design efforts. These findings are particularly promising for the development of therapeutics targeting diseases where protease dysregulation plays a key role, such as cancer and inflammatory disorders.

Furthermore, the compound's applications in glycobiology have been expanded by recent research. A 2023 paper in Glycobiology revealed that Serine, O-xylopyranosyl- (8CI,9CI) serves as a key intermediate in the biosynthesis of certain glycosaminoglycans (GAGs). This discovery has implications for understanding GAG-related pathologies and developing glycan-based therapeutics. The study employed advanced NMR techniques and mass spectrometry to characterize the compound's interactions with biosynthetic enzymes, providing a foundation for further exploration of its metabolic pathways.

From a pharmaceutical perspective, the stability and bioavailability of Serine, O-xylopyranosyl- (8CI,9CI) have been subjects of recent investigation. A 2024 publication in Molecular Pharmaceutics examined the compound's pharmacokinetic properties using in vitro and in vivo models. The results indicated moderate oral bioavailability and good tissue distribution, with particular accumulation in glycosaminoglycan-rich tissues. These findings support the compound's potential as a drug candidate or prodrug, though further optimization may be required to enhance its metabolic stability.

In conclusion, recent research on Serine, O-xylopyranosyl- (8CI,9CI) (CAS: 6050-71-1) has significantly advanced our understanding of its synthesis, biological activities, and potential applications. The development of efficient enzymatic synthesis methods, elucidation of its role in protease inhibition and GAG biosynthesis, and characterization of its pharmaceutical properties collectively position this compound as a promising subject for future research in chemical biology and drug discovery. These findings underscore the importance of glycosylated amino acids as versatile tools and targets in biomedical research.